molecular formula C7H4N4S B173585 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile CAS No. 139438-26-9

2-Amino-6-mercaptopyridine-3,5-dicarbonitrile

Cat. No. B173585
CAS RN: 139438-26-9
M. Wt: 176.2 g/mol
InChI Key: AOLHMHYTLZBBKT-UHFFFAOYSA-N
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Description

2-Amino-6-mercaptopyridine-3,5-dicarbonitrile is a chemical compound with the molecular formula C7H4N4S and a molecular weight of 176.2 . The derivatives of this compound are widely used in the synthesis of biologically active compounds .


Synthesis Analysis

The synthesis of 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile involves a pseudo-four-component reaction (pseudo-4CR) by condensation of malononitrile molecules with thiols and aldehydes. An alternative method involves three-component (3CR) condensations of malononitrile with 2-arylidenemalononitrile and S-nucleophiles .


Molecular Structure Analysis

The molecular structure of 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile is represented by the formula C7H4N4S. It has a molecular weight of 176.2 .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile include a pseudo-four-component reaction (pseudo-4CR) by condensation of malononitrile molecules with thiols and aldehydes. An alternative method involves three-component (3CR) condensations of malononitrile with 2-arylidenemalononitrile and S-nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile include a molecular weight of 176.2 and a molecular formula of C7H4N4S .

Scientific Research Applications

Chemical Synthesis and Derivative Development

2-Amino-6-mercaptopyridine-3,5-dicarbonitrile serves as a starting material in the synthesis of various chemically significant compounds. It has been used in the cascade synthesis of thieno[2,3-b]pyridines, leveraging intramolecular cyclization reactions of 3-cyano-2-(organylmethylthio)pyridines. These pyridine derivatives were prepared through stepwise one-pot three-component reactions, offering a pathway to obtain thieno[2,3-b]pyridine derivatives with excellent yields in a short reaction time (Alinaghizadeh et al., 2015). Additionally, novel synthesis methods have been developed for 4-acyl-2-amino-3,5-dicarbonitrile-6-sulfanylpyridines, emphasizing their significance due to their wide range of pharmaceutical, biological, and medicinal applications (Grigor’ev et al., 2015).

Antimicrobial and Medicinal Potential

Preliminary studies have explored the potential of 2-amino-4-aryl-3,5-dicarbonitrile-6-thiopyridines as antimicrobial drugs, especially targeting Gram-stained bacteria. The structural selection of these pyridine derivatives plays a crucial role in their biological activity, offering a promising avenue for developing new antimicrobial agents (Koszelewski et al., 2021). Moreover, these compounds have shown promise in treating Alzheimer's and neuronal vascular diseases, functioning as multipotent therapeutic molecules targeting cholinergic dysfunction and oxidative stress (Samadi et al., 2010).

Corrosion Inhibition

The application of 2-amino-6-mercaptopyridine-3,5-dicarbonitrile extends to corrosion inhibition. Various studies have demonstrated its effectiveness as a corrosion inhibitor for metals like mild steel in acidic environments. The compounds derived from it exhibit mixed-type inhibition behavior and form protective films on metal surfaces, significantly enhancing corrosion resistance (Sudheer & Quraishi, 2014). This makes them valuable in industrial applications where metal longevity and durability are crucial.

Future Directions

The future directions for 2-Amino-6-mercaptopyridine-3,5-dicarbonitrile could involve further exploration of its synthesis methods and its potential use in the creation of biologically active compounds .

properties

IUPAC Name

2-amino-6-sulfanylidene-1H-pyridine-3,5-dicarbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4N4S/c8-2-4-1-5(3-9)7(12)11-6(4)10/h1H,(H3,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOLHMHYTLZBBKT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=S)NC(=C1C#N)N)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4N4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50350567
Record name 2-amino-6-mercaptopyridine-3,5-dicarbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50350567
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-6-mercaptopyridine-3,5-dicarbonitrile

CAS RN

111971-56-3
Record name 2-amino-6-mercaptopyridine-3,5-dicarbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50350567
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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